Cas no 16156-90-4 (1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole)

• Product Name: 1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole
• CAS No: 16156-90-4
• MF: C₆H₈IN₃O₂
• MW: 281.051093101501
• CID: 50351
• PubChem ID: 85309
• Update Time: 2025-06-08

1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole
• 1-(2-Iodoethyl)-2-methyl-5-nitroimidazole
• CS-0336968
• 1-(2-iodoethyl)-2-methyl-5-nitro-imidazole
• SCHEMBL11521436
• AKOS014116529
• UNII-4KF74X42GX
• BRN 0611687
• A810274
• Imidazole, 1-(2-iodoethyl)-2-methyl-5-nitro-
• DTXSID70167194
• A51045
• Iodometronidazole
• 16156-90-4
• 1H-Imidazole, 1-(2-iodoethyl)-2-methyl-5-nitro-
• FT-0708297
• AC-6397
• 4KF74X42GX
• DB-002345

• MDL： MFCD01721458
• Inchi： 1S/C6H8IN3O2/c1-5-8-4-6(10(11)12)9(5)3-2-7/h4H,2-3H2,1H3
• InChI Key： ROXLQGHOPINWFU-UHFFFAOYSA-N
• SMILES： ICCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.96600
• Monoisotopic Mass: 280.96612
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 2.03
• Boiling Point: 395.1°Cat760mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.689
• PSA: 63.64000
• LogP: 2.05790

Additional information on 1-(2-iodoethyl)-2-methyl-5-nitro-1h-imidazole

Recent Advances in the Study of 1-(2-iodoethyl)-2-methyl-5-nitro-1H-imidazole (CAS: 16156-90-4)

The compound 1-(2-iodoethyl)-2-methyl-5-nitro-1H-imidazole (CAS: 16156-90-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and targeted therapies. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-(2-iodoethyl)-2-methyl-5-nitro-1H-imidazole, which make it a promising candidate for the development of novel anticancer and antimicrobial agents. The presence of the nitro group and the iodoethyl side chain has been shown to enhance its reactivity and selectivity towards specific biological targets, such as DNA in rapidly dividing cells.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the growth of various cancer cell lines, including breast and colon cancer. The researchers employed a combination of in vitro and in vivo assays to elucidate the mechanism of action, revealing that the compound induces DNA alkylation, leading to apoptosis in cancer cells. These findings suggest its potential as a chemotherapeutic agent.

In addition to its anticancer properties, recent research has explored the antimicrobial activity of 1-(2-iodoethyl)-2-methyl-5-nitro-1H-imidazole. A study in Antimicrobial Agents and Chemotherapy reported its effectiveness against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes underscores its versatility as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-iodoethyl)-2-methyl-5-nitro-1H-imidazole (CAS: 16156-90-4) represents a compelling area of research in chemical biology and drug discovery. Its dual activity against cancer and microbial pathogens positions it as a multifaceted therapeutic candidate. Future studies will likely focus on refining its pharmacological profile and exploring its potential in combination therapies.